Cas no 2171727-58-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-pyrazol-3-yl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-pyrazol-3-yl)methylcarbamoyl}propanoic acid
• CAS No: 2171727-58-3
• MF: C₂₃H₂₂N₄O₅
• MW: 434.444585323334
• CID: 5963129
• PubChem ID: 165535893
• Update Time: 2025-06-11

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-pyrazol-3-yl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-pyrazol-3-yl)methylcarbamoyl}propanoic acid
• EN300-1520876
• 2171727-58-3
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(1H-pyrazol-3-yl)methyl]carbamoyl}propanoic acid

• Inchi： 1S/C23H22N4O5/c28-21(29)11-20(22(30)24-12-14-9-10-25-27-14)26-23(31)32-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,19-20H,11-13H2,(H,24,30)(H,25,27)(H,26,31)(H,28,29)
• InChI Key： JAWSXFNXJZTYSF-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1=CC=NN1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.15901982g/mol
• Monoisotopic Mass: 434.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 133Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-pyrazol-3-yl)methylcarbamoyl}propanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-pyrazol-3-yl)methylcarbamoyl}propanoic acid (CAS: 2171727-58-3)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-pyrazol-3-yl)methylcarbamoyl}propanoic acid (CAS: 2171727-58-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrazole moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug discovery. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthesis method that enhances yield and purity, making it more feasible for large-scale production. The study highlighted the importance of the Fmoc group in protecting the amino functionality during synthesis, which is critical for maintaining the integrity of the molecule in subsequent reactions. Additionally, the pyrazole moiety was found to play a pivotal role in the compound's ability to interact with biological targets, particularly in the context of enzyme inhibition.

In terms of biological activity, recent investigations have explored the compound's potential as a modulator of protein-protein interactions (PPIs). A preprint article on bioRxiv (2023) demonstrated that 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-pyrazol-3-yl)methylcarbamoyl}propanoic acid exhibits selective binding affinity for certain kinases involved in inflammatory pathways. This finding opens up new avenues for the development of anti-inflammatory drugs targeting these kinases. Furthermore, molecular docking studies have suggested that the compound's unique structure allows it to fit into the active sites of these enzymes, thereby inhibiting their activity.

Another significant development is the exploration of this compound's role in peptide-based therapeutics. A recent study in ACS Chemical Biology (2023) investigated its use as a building block for the synthesis of peptide conjugates. The researchers found that the compound's stability and reactivity make it an excellent candidate for creating peptide-drug conjugates (PDCs), which are increasingly being explored for targeted cancer therapy. The study also noted that the presence of the pyrazole ring enhances the compound's ability to cross cell membranes, a critical factor for drug delivery applications.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the recent advancements in synthetic chemistry and structural biology provide a solid foundation for further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-pyrazol-3-yl)methylcarbamoyl}propanoic acid.

In conclusion, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-pyrazol-3-yl)methylcarbamoyl}propanoic acid (CAS: 2171727-58-3) represents a promising candidate for various applications in chemical biology and drug discovery. Recent studies have shed light on its synthetic accessibility, biological activities, and potential therapeutic uses. Continued research in this area is expected to yield further insights and innovations, paving the way for new treatments and technologies in the pharmaceutical industry.